Cas no 1018038-62-4 (1H-Indole-6-carbaldehyde oxime)

• Product Name: 1H-Indole-6-carbaldehyde oxime
• CAS No: 1018038-62-4
• MF: C₉H₈N₂O
• MW: 160.17262172699
• MDL: MFCD12026961
• CID: 1077472
• PubChem ID: 24967543
• Update Time: 2025-11-01

1H-Indole-6-carbaldehyde oxime Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6-carbaldehyde oxime
• (NZ)-N-(1H-indol-6-ylmethylidene)hydroxylamine
• (E)-N-[(1H-indol-6-yl)methylidene]hydroxylamine
• 1H-Indole-6-carboxaldehyde oxime
• ALBB-004805
• 1018038-62-4
• STK501483
• AKOS000321334
• (E)-N-hydroxy-1-(1H-indol-6-yl)methanimine
• SCHEMBL1420405
• LS-01743
• 1H-indole-6-carbaldehydeoxime
• A925674
• (NE)-N-(1H-indol-6-ylmethylidene)hydroxylamine
• MFCD12026961

• MDL： MFCD12026961
• Inchi： 1S/C9H8N2O/c12-11-6-7-1-2-8-3-4-10-9(8)5-7/h1-6,10,12H/b11-6+
• InChI Key： KSVPBLUWVAYFSN-IZZDOVSWSA-N
• SMILES： O/N=C/C1C=CC2C=CNC=2C=1

Computed Properties

• Exact Mass: 160.06400
• Monoisotopic Mass: 160.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• PSA: 48.38000
• LogP: 1.97600

1H-Indole-6-carbaldehyde oxime Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 1H-Indole-6-carbaldehyde oxime

Professional Introduction to 1H-Indole-6-carbaldehyde oxime (CAS No. 1018038-62-4)

1H-Indole-6-carbaldehyde oxime, identified by the Chemical Abstracts Service Number (CAS No.) 1018038-62-4, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the indole derivatives family, which has garnered considerable attention due to its diverse biological activities and potential applications in medicinal chemistry. The oxime functional group appended to the indole scaffold introduces unique reactivity, making it a valuable building block for the synthesis of more complex molecules.

The structural motif of 1H-Indole-6-carbaldehyde oxime consists of an indole core substituted with a formyl group at the 6-position and an oxime group at the 2-position. This configuration endows the molecule with distinct chemical properties that are highly useful in synthetic transformations. The formyl group is susceptible to nucleophilic addition reactions, while the oxime group can participate in condensation reactions, metal coordination, and redox processes. These characteristics make it a versatile precursor for designing novel pharmacophores and exploring new therapeutic avenues.

In recent years, indole derivatives have been extensively studied for their pharmacological properties. The indole scaffold is a common structural feature in many bioactive natural products and synthetic drugs, exhibiting a wide range of biological activities such as antimicrobial, anti-inflammatory, anticancer, and neuroprotective effects. Among these derivatives, compounds containing an aldehyde or ketone moiety are particularly interesting because they can undergo further functionalization to create more complex structures. The oxime derivative of 1H-Indole-6-carbaldehyde oxime adds an additional layer of reactivity, enabling the construction of heterocyclic frameworks that mimic natural products and drug candidates.

One of the most compelling aspects of 1H-Indole-6-carbaldehyde oxime is its role as a key intermediate in the synthesis of biologically active compounds. For instance, researchers have utilized this compound to develop novel indole-based inhibitors targeting various enzymes and receptors involved in disease pathways. The oxime group provides a handle for further derivatization, allowing chemists to introduce additional functional groups such as amides, esters, or heterocycles. These modifications can enhance binding affinity, improve metabolic stability, or modulate pharmacokinetic properties, making 1H-Indole-6-carbaldehyde oxime a valuable tool in drug discovery.

Recent advances in synthetic methodologies have further expanded the utility of 1H-Indole-6-carbaldehyde oxime. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or vinyl groups at specific positions on the indole ring. Additionally, photochemical reactions have enabled the construction of complex molecular architectures through controlled irradiation conditions. These techniques have opened up new possibilities for generating structurally diverse indole derivatives with tailored biological activities.

The pharmaceutical industry has shown particular interest in indole derivatives due to their potential therapeutic applications. Several indole-based drugs have reached clinical use or are currently in advanced stages of development for treating conditions such as cancer, inflammation, and neurological disorders. The oxime derivative of 1H-Indole-6-carbaldehyde oxime is being explored as a precursor for next-generation therapeutics that leverage its unique structural features to interact with biological targets in innovative ways.

In academic research, 1H-Indole-6-carbaldehyde oxime has been employed as a model compound to study reaction mechanisms and develop new synthetic strategies. Its reactivity allows chemists to probe fundamental aspects of organic transformations while creating novel molecules with potential applications in medicine and materials science. The compound's versatility makes it an attractive candidate for interdisciplinary studies involving organic chemistry, medicinal chemistry, and biochemistry.

The synthesis of 1H-Indole-6-carbaldehyde oxime itself is an intriguing challenge that has prompted innovation in synthetic chemistry. Researchers have developed efficient routes to this intermediate using readily available starting materials and environmentally benign conditions. These methods often involve multi-step sequences that highlight the power of modern synthetic approaches in constructing complex organic molecules.

Looking ahead, the future prospects for 1H-Indole-6-carbaldehyde oxime are promising. As drug discovery efforts continue to evolve, this compound is likely to play an increasingly important role in generating new therapeutic agents. Additionally, its applications may extend beyond pharmaceuticals into areas such as agrochemicals and materials science, where indole derivatives are gaining recognition for their unique properties.

In conclusion,1H-Indole-6-carbaldehyde oxime (CAS No. 1018038-62-4) is a multifaceted compound with significant potential in synthetic chemistry and drug development. Its structural features and reactivity make it a valuable intermediate for creating biologically active molecules with diverse applications. As research progresses，this compound will undoubtedly continue to contribute to advancements in medicinal chemistry and related fields.